4-(2-Aminoethyl)-1-methyl-1H-pyrazol-5-amine dihydrochloride

• Molecular Formula: C6H14Cl2N4
• Molecular Weight: 213.11 g/mol
• IUPAC Name: 4-(2-aminoethyl)-2-methylpyrazol-3-amine;dihydrochloride
• InChI: InChI=1S/C6H12N4.2ClH/c1-10-6(8)5(2-3-7)4-9-10;;/h4H,2-3,7-8H2,1H3;2*1H
• InChI Key: FLMLVYTUWIGWGM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)CCN)N.Cl.Cl

Description

4-(2-Aminoethyl)-1-methyl-1H-pyrazol-5-amine dihydrochloride is a useful research compound. Its molecular formula is C6H14Cl2N4 and its molecular weight is 213.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl N-[2-(1-methyl-5-triphenylmethylaminopyrazol-4-yl)ethyl]carbamate (15.3 g, 34.7 mmol) and concentrated hydrochloric acid (80 ml) was stirred under reflux for 13 hours. The reaction mixture was washed with ethyl acetate. The organic layer was separated, and the aqueous layer was concentrated in vacuo. The residue was triturated with diisopropyl ether and dried in vacuo to give 2-(5-amino-1-methylpyrazol-4-yl)ethylamine dihydrochloride (6.1 g) as a colorless solid.